![molecular formula C9H8ClN3OS B1628429 7-(chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one CAS No. 946744-68-9](/img/structure/B1628429.png)
7-(chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
Overview
Description
Synthesis Analysis
A one-pot method has been developed for the synthesis of 2-substituted-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one derivatives . This method involves the combination of [3 + 3] cycloaddition, reduction, and deamination reactions . The fused heterocyclic compounds 2-substituted-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-ones were synthesized by diversity-oriented catalysis .Chemical Reactions Analysis
The reactions of 2-chloromethyl-7-methyl-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one with tert-butyl hypochlorite and molecular bromine, and the replacement of the chlorine atom in the chloromethyl group through the action of piperidine and morpholine were investigated .Scientific Research Applications
Synthetic Methodologies
One of the primary applications of this compound lies in its use as a key intermediate in synthetic chemistry. The efficient synthesis of new thiazolopyrimidinones, for example, can be achieved under microwave irradiation. This method highlights the compound's role in synthesizing potentially bioactive thiazolopyrimidinones, suggesting its utility in developing novel chemical entities with potential biological activities (Djekou, Gellis, El-Kashef, & Vanelle, 2006).
Biological Activities
Derivatives of the compound have been synthesized and evaluated for various biological activities. For instance, novel benzothiazole pyrimidine derivatives have shown promising in vitro antibacterial and antifungal activities, highlighting the potential therapeutic applications of these compounds (Maddila, Gorle, Seshadri, Lavanya, & Jonnalagadda, 2016). Furthermore, some derivatives have demonstrated anticancer activity, indicating the compound's relevance in cancer research and potential as a lead compound for developing anticancer agents (Gaonkar, Sunagar, Deshapande, Belavagi, Joshi, Dixit, & Khazi, 2018).
Antimicrobial Coatings
The compound's derivatives have also been incorporated into advanced materials, such as Fe3O4@C18 core-shell nanocoatings, to combat fungal biofilms. This application demonstrates the compound's utility in developing non-cytotoxic strategies for fighting biofilm-associated fungal infections, offering a novel approach to addressing medical device-related infections (Olar, Badea, Maxim, Grumezescu, Bleotu, Marutescu, & Chifiriuc, 2020).
Advanced Synthetic Applications
Additionally, the compound and its analogs serve as precursors in the regioselective synthesis of complex heterocyclic structures. For example, the synthesis of 7-oxo-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-5-carboxylate derivatives under mild conditions showcases the compound's role in facilitating the creation of biologically and pharmacologically relevant heterocycles, underscoring its versatility in organic synthesis (Dong & Zhao, 2019).
properties
IUPAC Name |
7-(chloromethyl)-2-cyclopropyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3OS/c10-4-6-3-7(14)13-9(11-6)15-8(12-13)5-1-2-5/h3,5H,1-2,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZAODRKXUJHQOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN3C(=O)C=C(N=C3S2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80589707 | |
Record name | 7-(Chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80589707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
946744-68-9 | |
Record name | 7-(Chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80589707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.